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Abstract
Formadicin A is a novel monocyclic β-lactam antibiotic discovered from the Gram-negative

bacterium Flexibacter alginoliquefaciens sp. nov. YK-49.[1][2][3] As a member of the formadicin

family, which also includes formadicins B, C, and D, it possesses a unique nocardicin-type

skeleton with a formylamino group.[2] This technical guide provides an in-depth overview of the

discovery, isolation, characterization, and biological activity of Formadicin A, with a focus on

the experimental protocols and quantitative data to support further research and development.

Discovery and Producing Organism
Formadicin A was first isolated from the culture filtrate of Flexibacter alginoliquefaciens sp.

nov. YK-49, a novel bacterial species.[1] The producing organism was identified and

taxonomically characterized as part of the initial discovery.

Fermentation
The production of formadicins was achieved through fermentation of Flexibacter

alginoliquefaciens YK-49. While specific fermentation parameters are detailed in the primary

literature, a general overview of the process is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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